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Compound of Interest

Compound Name: Cupric glycinate

Cat. No.: B3051312 Get Quote

Introduction

Cupric glycinate, known systematically as bis(glycinato)copper(II), is a metal coordination

complex of significant interest in the fields of biochemistry, nutrition, and pharmaceutical

sciences. It consists of a central copper(II) ion (Cu²⁺) chelated by two glycinate ligands.[1][2] As

the simplest amino acid, glycine forms a stable five-membered ring with the copper ion,

enhancing the bioavailability of copper for biological systems.[1][2] This property makes it a

valuable compound for nutritional supplements and a model system for studying metal-amino

acid interactions.[3][4] This guide provides an in-depth overview of its molecular characteristics,

isomeric forms, and detailed protocols for its synthesis and characterization, tailored for

researchers and drug development professionals.

Molecular Formula and Weight
Cupric glycinate can exist in several hydration states, most commonly as an anhydrous form

and a monohydrate.[1][2] A dihydrate form is also recognized.[5][6] The key quantitative

properties of these forms are summarized in the table below.
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Property
Anhydrous Cupric
Glycinate

Cupric Glycinate
Monohydrate

Cupric Glycinate
Dihydrate

Chemical Formula C₄H₈CuN₂O₄[5][7][8] C₄H₁₀CuN₂O₅[1][3] C₄H₁₂CuN₂O₆

Molecular Weight 211.66 g/mol [2][5][7] 229.68 g/mol [1][3] 247.69 g/mol [6][9]

CAS Number 13479-54-4[1][5] 18253-80-0[1] Not specified

Appearance Blue solid[2]
Blue, needle-like

crystals[5]

Light blue, powdery

crystals[5][7]

Structural Information: Geometric Isomerism
The coordination of two asymmetric glycinate ligands around the square planar Cu(II) center

gives rise to two geometric isomers: cis and trans.[1][2] In the cis isomer, the two nitrogen

atoms and two oxygen atoms are adjacent to each other. In the trans isomer, they are on

opposite sides. The cis isomer is typically formed under kinetic control at lower temperatures,

while the more thermodynamically stable trans isomer can be obtained by heating the cis form.

[4][10]
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Reactants:
Copper(II) Acetate

Glycine

Dissolve separately
in hot water

Mix hot solutions

Cool to room temp,
then place in ice bath

Add cold ethanol
to induce precipitation

Collect crystals via
vacuum filtration

Wash with cold acetone

Air-dry product

cis-Cu(gly)₂·H₂O
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cis-Cu(gly)₂·H₂O

Heat in aqueous solution
(Reflux for 1 hr)

Filter hot mixture

Wash and air-dry

trans-Cu(gly)₂·H₂O

Characterization Flow

Synthesized Product

IR Spectroscopy UV-Vis Spectroscopy X-ray Crystallography

Isomer Identification
(cis vs. trans)

Electronic Structure Definitive 3D Structure
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Biological Pathway of Cupric Glycinate

Dietary Intake
(Cupric Glycinate)

GI Absorption &
Dissociation

Bioavailable Cu²⁺ Pool

Incorporation into
Apoenzymes

Active Copper-Dependent Enzymes

• Mitochondrial Respiration
• Antioxidant Defense

• Connective Tissue Formation
• Melanin Production

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

